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Compound of Interest

N-BOC-
Compound Name:
(methylamino)acetaldehyde

Cat. No.: B104805

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of N-BOC-(methylamino)acetaldehyde, a
key building block in organic synthesis, particularly in the development of novel therapeutic
agents. This document covers its chemical structure, nomenclature, physical and chemical
properties, a detailed synthesis protocol, and its applications in medicinal chemistry.

Chemical Structure and Nomenclature

N-BOC-(methylamino)acetaldehyde is a carbamate-protected amino aldehyde. The tert-
butoxycarbonyl (BOC) group serves as a protecting group for the secondary amine, preventing
unwanted reactions while allowing for selective transformations at the aldehyde functionality.

IUPAC Name: tert-butyl N-methyl-N-(2-oxoethyl)carbamate[1]

Synonyms:

N-tert-Butoxycarbonyl-N-methylglycinal

tert-Butyl methyl(2-oxoethyl)carbamate[2]

N-Boc-N-methyl-2-aminoacetaldehyde

Methyl(2-oxoethyl)carbamic acid tert-butyl ester[2]
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e 1,1-Dimethylethyl methyl(2-oxoethyl)carbamate[2]
Chemical Structure Diagram:
Caption: Chemical structure of N-BOC-(methylamino)acetaldehyde.

Physicochemical Properties

A summary of the known and predicted physical and chemical properties of N-BOC-
(methylamino)acetaldehyde is presented in the table below. It is important to note that some
of these values are predicted and should be used as an estimation.

Property Value Source
Molecular Formula C8H15NO3 [1]
Molecular Weight 173.21 g/mol [3]
Appearance Colorless to pale yellow liquid [1][3]
Boiling Point 218.2 £ 19.0 °C (Predicted) [3]
Density 1.026 g/mL (Predicted) [3]
Refractive Index 1.44 (Predicted) [3]
Solubility Slightly miscible with water [3114]

Store in a freezer under an
Storage _ [3]
inert atmosphere

Experimental Protocols
Synthesis of N-BOC-(methylamino)acetaldehyde

A common and effective method for the synthesis of N-BOC-(methylamino)acetaldehyde is
the oxidation of the corresponding alcohol, N-BOC-N-methylaminoethanol, using Dess-Martin
periodinane.[5]

Reaction Scheme:
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Dess-Martin Periodinane

N-BOC-N-methylaminoethanol Dichloromethane, 0 °C to RT

Oxidation ‘
Y o

N-BOC-(methylamino)acetaldehyde

Click to download full resolution via product page
Caption: Synthesis of N-BOC-(methylamino)acetaldehyde.
Detailed Methodology:

¢ Reaction Setup: To a solution of 2-(N-Boc-methylamino)ethanol (8.8 g, 50 mmol) dissolved in
dichloromethane, add Dess-Martin periodinane (22 g, 52 mmol) portion-wise at 0 °C.[5]

o Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 3
hours.[5]

e Workup: Upon completion, add a saturated aqueous solution of sodium bicarbonate and
sodium thiosulfate. Continue stirring for an additional 30 minutes.[5]

o Extraction: Separate the organic phase and wash it with a saturated sodium bicarbonate
solution.[5]

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate and
concentrate under reduced pressure to yield the final product.[5]

Expected Outcome: This procedure is reported to yield N-Boc-(methylamino)acetaldehyde in
quantitative yield.[5]
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Spectroscopic Data

As of the latest search, detailed experimental H NMR, 13C NMR, and IR spectral data for N-
BOC-(methylamino)acetaldehyde are not readily available in the public domain.

However, Gas Chromatography-Mass Spectrometry (GC-MS) analysis of the compound
synthesized via the Dess-Martin oxidation protocol showed a peak at m/z 174 (M+1), which is
consistent with the protonated molecule.[5]

Applications in Drug Discovery and Development

N-BOC-(methylamino)acetaldehyde is a valuable intermediate in the synthesis of various
pharmaceutical compounds. Its primary application lies in its use as a building block for the
creation of more complex molecular architectures. Notably, it is involved in the preparation of
benzo[d]imidazole inhibitors of co-activator associated arginine methyltransferase (CARM1).[3]
It is also used as a reactant in the synthesis of dihydroisoquinolinone derivatives which act as
selective mdmz2 inhibitors, and in the synthesis of biologically active gold complexes modified
with thiourea functionalized tyrosine kinase inhibitors.[2] The presence of both a protected
amine and a reactive aldehyde allows for sequential and controlled modifications, making it a
versatile tool for medicinal chemists.

Safety and Handling

N-BOC-(methylamino)acetaldehyde should be handled in a well-ventilated fume hood.
Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat, should be worn. It is sensitive to air and should be stored under an inert atmosphere in a
freezer.[3]

Disclaimer: This document is intended for informational purposes only and should not be
considered a substitute for professional scientific guidance. All chemical manipulations should
be performed by trained individuals in a properly equipped laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104805#n-boc-methylamino-acetaldehyde-structure-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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